Cas no 890100-31-9 (4-ACETOXY-2',4'-DIMETHYLBENZOPHENONE)

4-Acetoxy-2',4'-dimethylbenzophenone is a specialized organic compound featuring a benzophenone core substituted with acetoxy and methyl functional groups. Its molecular structure, characterized by the acetoxy moiety at the 4-position and methyl groups at the 2' and 4' positions, lends it utility in synthetic chemistry as an intermediate for photochemical applications or polymer synthesis. The compound's stability and reactivity profile make it suitable for controlled functionalization in organic transformations. Its distinct substitution pattern may also influence UV absorption properties, potentially benefiting materials science research. Proper handling under inert conditions is recommended due to its sensitivity to hydrolysis or thermal degradation.
4-ACETOXY-2',4'-DIMETHYLBENZOPHENONE structure
890100-31-9 structure
Product Name:4-ACETOXY-2',4'-DIMETHYLBENZOPHENONE
CAS No:890100-31-9
MF:C17H16O3
MW:268.307145118713
CID:878266
PubChem ID:24723050
Update Time:2025-06-06

4-ACETOXY-2',4'-DIMETHYLBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

    • 4-ACETOXY-2',4'-DIMETHYLBENZOPHENONE
    • [4-(2,4-dimethylbenzoyl)phenyl] acetate
    • AKOS016018532
    • DTXSID30641743
    • 890100-31-9
    • MFCD07698996
    • 4-(2,4-Dimethylbenzoyl)phenyl acetate
    • MDL： MFCD07698996
    • Inchi： 1S/C17H16O3/c1-11-4-9-16(12(2)10-11)17(19)14-5-7-15(8-6-14)20-13(3)18/h4-10H,1-3H3
    • InChI Key： JOBLZQWKIDTGAW-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1)OC(C)=O)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 268.11000
  • Monoisotopic Mass: 268.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.128
  • Boiling Point: 396.1°C at 760 mmHg
  • Flash Point: 174.3°C
  • Refractive Index: 1.561
  • PSA: 43.37000
  • LogP: 3.45970

4-ACETOXY-2',4'-DIMETHYLBENZOPHENONE Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

4-ACETOXY-2',4'-DIMETHYLBENZOPHENONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A088290-250mg
4-Acetoxy-2',4'-dimethylbenzophenone
 890100-31-9
250mg
 $ 290.00 2022-05-31
TRC
A088290-500mg
4-Acetoxy-2',4'-dimethylbenzophenone
 890100-31-9
500mg
 $ 480.00 2022-05-31
Fluorochem
201894-1g
4-Acetoxy-2',4'-dimethylbenzophenone
 890100-31-9 >90%
1g
 ￡340.00 2022-03-01
Fluorochem
201894-2g
4-Acetoxy-2',4'-dimethylbenzophenone
 890100-31-9 >90%
2g
 ￡624.00 2022-03-01
Fluorochem
201894-5g
4-Acetoxy-2',4'-dimethylbenzophenone
 890100-31-9 >90%
5g
 ￡1120.00 2022-03-01
A2B Chem LLC
AB91058-1g
4-Acetoxy-2',4'-dimethylbenzophenone
 890100-31-9 >90%
1g
 $423.00 2024-04-19
A2B Chem LLC
AB91058-2g
4-Acetoxy-2',4'-dimethylbenzophenone
 890100-31-9 >90%
2g
 $737.00 2024-04-19
A2B Chem LLC
AB91058-5g
4-Acetoxy-2',4'-dimethylbenzophenone
 890100-31-9 >90%
5g
 $1288.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650031-1g
4-(2,4-Dimethylbenzoyl)phenyl acetate
 890100-31-9 98%
1g
 ￥4547.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650031-2g
4-(2,4-Dimethylbenzoyl)phenyl acetate
 890100-31-9 98%
2g
 ￥7140.00 2024-04-26

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